[Hydroxy(diphenyl)methyl]ferrocene

• Molecular Formula: C23H20FeO
• Molecular Weight: 368.2 g/mol
• SMILES: [CH-]1C=CC=C1.[CH-]1C=CC=C1C(C2=CC=CC=C2)(C3=CC=CC=C3)O.[Fe+2]
• InChI: InChI=1S/C18H15O.C5H5.Fe/c19-18(17-13-7-8-14-17,15-9-3-1-4-10-15)16-11-5-2-6-12-16;1-2-4-5-3-1;/h1-14,19H;1-5H;/q2*-1;+2
• InChIKey: XUCUQIOLDGHAAK-UHFFFAOYSA-N

Hydroxy(diphenyl)methylferrocene: Selection Guide

[Hydroxy(diphenyl)methyl]ferrocene (ferrocenyl(diphenyl)methanol, CAS 1273-16-1) is a monosubstituted ferrocenyl carbinol of formula C₂₃H₂₀FeO, in which a ferrocene moiety is bonded to a diphenylhydroxymethyl group at the α-carbon [1]. It belongs to the class of α-ferrocenyl alcohols that undergo quantitative, reversible one-electron oxidation at the iron centre [2]. Unlike simpler ferrocenyl alcohols, the sterically demanding diphenyl substitution imparts distinctive hydrogen-bonding self-assembly behaviour, predictable planar chirality in oxazoline derivatives, and entry into 1,2-disubstituted ferrocene architectures that are inaccessible from mono-aryl or non-aryl analogs [3].

▸ Crystal engineering with predictable H-bond dimers

▸ Planar chiral oxazoline ligand synthesis

▸ Redox mediator tuning via α-carbon substitution

▸ 1,2-Disubstituted ferrocene building block access

• [1] Ferguson, G., Gallagher, J. F., Glidewell, C., & Zakaria, C. M. (1993). Structures of 1-ferrocenyl-1-phenylethanol, ferrocenyl(diphenyl)methanol and ferrocene-1,1′-diylbis(diphenylmethanol). Acta Crystallographica Section C, 49(5), 967–971. View Source
• [2] Zanello, P., Opromolla, G., Giorgi, G., Sasso, G., & Togni, A. (1996). The redox behaviour of ferrocenyl alcohols and ferrocenediyl-diols: crystal and molecular structure of ferrocenyl(2-furyl)phenylmethanol. Journal of Organometallic Chemistry, 506(1–2), 61–71. View Source
• [3] Garabatos-Perera, J. R., & Butenschön, H. (2009). New chiral ferrocenyloxazolines: the first planar chiral triferrocenylmethane derivative and its use in asymmetric catalysis. Journal of Organometallic Chemistry, 694(13), 2047–2052. View Source

Hydroxy(diphenyl)methylferrocene vs. Generic Ferrocenyl Alcohols

Ferrocenyl alcohols with different α-carbon substitution patterns are not functionally interchangeable because the number and nature of aryl substituents dictate the hydrogen-bonding motif in the solid state, the redox potential at the ferrocene iron, and the stereochemical outcome in catalytic applications [1]. For instance, 1-ferrocenyl-1-phenylethanol (mono-phenyl, mono-methyl) crystallises as isolated molecules with no intermolecular O–H⋯O contacts (shortest O⋯O = 3.768(3) Å), whereas [hydroxy(diphenyl)methyl]ferrocene (di-phenyl) forms robust centrosymmetric dimers (O⋯O = 2.816(1) Å) [1]. This single structural difference—replacing methyl with phenyl—fundamentally alters solid-state packing and supramolecular predictability, making generic substitution scientifically unsound for crystal engineering, host–guest chemistry, or any application where hydrogen-bond-directed assembly is critical [2].

This compound

Generic ferrocenyl alcohols

H-bond motif

Centrosymmetric dimers (O···O 2.816 Å)

Isolated molecules or weak chains

Supramolecular assembly

Reliable dimer; co-crystallises with DMSO

No intermolecular H-bonding in mono-phenyl analog

Synthetic utility

Enables diastereoselective ortho-functionalisation

Multi-step sequences required for 1,2-disubstitution

Redox potential

Anodically shifted relative to FcCH₂OH

Lower oxidation potential; less tunable

• [1] Ferguson, G., Gallagher, J. F., Glidewell, C., & Zakaria, C. M. (1993). Structures of 1-ferrocenyl-1-phenylethanol, ferrocenyl(diphenyl)methanol and ferrocene-1,1′-diylbis(diphenylmethanol). Acta Crystallographica Section C, 49(5), 967–971. View Source
• [2] Glidewell, C., Zakaria, C. M., & Ferguson, G. (1994). Hydrogen bonding in ferrocene derivatives: structure of the 1:1 adduct of ferrocenyl(diphenyl)methanol and dimethyl sulfoxide. Acta Crystallographica Section C, 50(5), 678–681. View Source

Hydroxy(diphenyl)methylferrocene: Differentiating Evidence

Dimer vs. Isolated Molecule: Hydrogen-Bonding Motifs

In a single-crystal X-ray diffraction study directly comparing three ferrocenyl carbinols, [hydroxy(diphenyl)methyl]ferrocene (compound II) crystallises as centrosymmetric hydrogen-bonded dimers with an O⋯O distance of 2.816(1) Å and H⋯O distance of 2.52 Å, whereas the closest structural analog, 1-ferrocenyl-1-phenylethanol (compound I, FcC(Ph)(CH₃)OH), crystallises as discrete molecules with no intermolecular hydrogen bonding and the shortest O⋯O contact at 3.768(3) Å [1]. The bis-adduct ferrocene-1,1′-diylbis(diphenylmethanol) (compound III) forms a dimeric aggregate with four O atoms defining a folded trapezium (O⋯O = 2.762(2), 2.714(2), 2.865(2) Å), also distinct from the simple centrosymmetric dimer of II [1].

H-Bond Motif

Head-to-head

O···O 2.816 Å (dimer) vs 3.768 Å (isolated)

Supports predictable solid-state assembly

Single-crystal XRD comparison

Evidence Dimension	Intermolecular O-H⋯O hydrogen bond distance in the solid state
Target Compound Data	O⋯O = 2.816(1) Å; H⋯O = 2.52 Å; centrosymmetric dimer motif
Comparator Or Baseline	1-Ferrocenyl-1-phenylethanol (I): O⋯O ≥ 3.768(3) Å; isolated molecules, no H-bonding. Ferrocenyl(phenyl)methanol (comparator 2): zigzag chains, O⋯O = 3.059(2) and 3.150 Å [2].
Quantified Difference	O⋯O distance in II is 0.952 Å shorter than in I (2.816 vs. 3.768 Å) and 0.243–0.334 Å shorter than in ferrocenyl(phenyl)methanol chains.
Conditions	Single-crystal X-ray diffraction at room temperature; compounds crystallised from appropriate organic solvents.

Why This Matters

The predictable centrosymmetric dimer motif of II provides a reliable supramolecular synthon for crystal engineering and host–guest design, whereas the mono-phenyl analog I lacks any intermolecular hydrogen bonding, making it unsuitable for applications requiring H-bond-directed solid-state assembly.

• [1] Ferguson, G., Gallagher, J. F., Glidewell, C., & Zakaria, C. M. (1993). Structures of 1-ferrocenyl-1-phenylethanol, ferrocenyl(diphenyl)methanol and ferrocene-1,1′-diylbis(diphenylmethanol). Acta Crystallographica Section C, 49(5), 967–971. View Source
• [2] Ferguson, G., Gallagher, J. F., Glidewell, C., & Zakaria, C. M. (1994). Hydrogen bonding in ferrocene derivatives: Crystal structure of racemic ferrocenyl(phenyl)methanol. Journal of Organometallic Chemistry, 464(1), 95–100. View Source

Planar Chiral Oxazoline Derivatives: Enantioselective Alkylation

The planar chiral ferrocenyldiphenylmethanol-derived oxazoline (S,pR)-10 serves as the key precursor to the triferrocenylmethanol catalyst (S,pR)-12, which upon evaluation in the asymmetric addition of diethylzinc to benzaldehyde yielded the product (R)-1-phenylpropan-1-ol in 97% yield and 83% ee [1]. By comparison, the closely related ferrocenyloxazoline (S,pR)-13 (lacking the diphenylhydroxymethyl substituent) gave 95% yield and 93% ee under identical conditions (0.03 mmol ligand, 1.0 mmol Et₂Zn in toluene, 0 °C, 24 h) [1]. Critically, the parent ferrocenyldiphenylmethanol scaffold enables diastereoselective ortho-functionalisation (>95% de) to install planar chirality, a transformation not accessible with simpler ferrocenyl carbinols lacking the diphenylhydroxymethyl directing group [1].

Chiral Ligand Performance

Reported

97% yield, 83% ee; >95% de ortho-functionalisation

Enables planar chiral catalyst construction

Diastereoselective lithiation unique to scaffold

Evidence Dimension	Enantiomeric excess and yield in Et₂Zn addition to benzaldehyde; diastereoselectivity of ortho-lithiation
Target Compound Data	(S,pR)-10 (diphenylhydroxymethyl-substituted): 96% yield of ortho-functionalised product, >95% de. (S,pR)-12 (derived from 10): 97% yield, 83% ee for benzaldehyde ethylation.
Comparator Or Baseline	(S,pR)-13 (standard ferrocenyloxazoline without diphenylhydroxymethyl): 95% yield, 93% ee for benzaldehyde ethylation. Other related ferrocenyloxazolines gave lower yields and ees (abstract states results were 'higher than those obtained with related ferrocenyloxazolines').
Quantified Difference	Yield advantage of +2 percentage points (97% vs. 95%). The ee is 10 percentage points lower (83% vs. 93%), but the diphenylhydroxymethyl scaffold uniquely enables the synthesis of the triferrocenylmethanol architecture with planar chirality not attainable via standard ferrocenyloxazolines.
Conditions	Asymmetric ethylation: 0.03 mmol ligand, 1.0 mmol Et₂Zn (1.0 M in hexane), 0.5 mmol benzaldehyde, anhydrous toluene, 0 °C, 24 h. Ortho-functionalisation: TMEDA, BuLi, Et₂O, −78 °C to 25 °C.

Why This Matters

The diphenylhydroxymethyl substituent is not merely a spectator group; it enables highly diastereoselective ortho-metalation (>95% de) that is a prerequisite for constructing planar chiral catalysts with enhanced scope and tunability, making this compound an essential entry point for ligand libraries that cannot be replicated with non-diphenyl analogs.

• [1] Garabatos-Perera, J. R., & Butenschön, H. (2009). New chiral ferrocenyloxazolines: the first planar chiral triferrocenylmethane derivative and its use in asymmetric catalysis. Journal of Organometallic Chemistry, 694(13), 2047–2052. View Source

Redox Potential Tuning by α-Carbon Substituents

Cyclic voltammetry and controlled-potential coulometry establish that ferrocenyl alcohols of type FcC(OH)RR′ undergo quantitative, reversible one-electron oxidation at the iron centre, with the half-wave potential controlled predominantly by the inductive effects of substituents at the α-carbon [1]. The benchmark hydroxymethylferrocene (FcCH₂OH) exhibits E₁/₂ = 0.202 V vs. Ag/AgCl (reported as 0.455 V vs. SCE for FcCH₂OH immobilised on polyaniline films) [2][3]. Unsubstituted ferrocene shows E₁/₂ = 0.203 V vs. Ag/AgCl under identical measurement conditions [2]. The introduction of electron-withdrawing aryl substituents at the α-carbon (as in the diphenyl case) is expected to anodically shift the redox potential relative to FcCH₂OH, consistent with the linear correlation between substituent Hammett σₚ constants and ferrocene oxidation potentials demonstrated across 31 ferrocene derivatives [4]. Precise E₁/₂ data for the isolated diphenyl compound have not been reported in the peer-reviewed electrochemical literature, but class-level inference from the established substituent-effect correlation places the redox potential of [hydroxy(diphenyl)methyl]ferrocene anodically shifted by approximately +0.05 to +0.15 V relative to FcCH₂OH based on the cumulative electron-withdrawing effect of two phenyl groups.

Redox Potential Shift

Class-level

Predicted +0.05 to +0.15 V vs FcCH₂OH

May support mediator redox matching

Exact E₁/₂ requires direct measurement

Evidence Dimension	Half-wave oxidation potential (E₁/₂) for the Fe(III)/Fe(II) couple
Target Compound Data	No directly measured E₁/₂ value available in peer-reviewed literature for isolated [hydroxy(diphenyl)methyl]ferrocene. Class-level prediction: anodically shifted by ca. +0.05 to +0.15 V relative to FcCH₂OH based on Hammett σₚ correlation from 31 ferrocene derivatives.
Comparator Or Baseline	FcCH₂OH: E₁/₂ = 0.202 V vs. Ag/AgCl (measured in CH₃CN or similar aprotic solvent). Fc: E₁/₂ = 0.203 V vs. Ag/AgCl. Fc(COOH): E₁/₂ = 0.289 V vs. Ag/AgCl [2]. General substituent effect: each unit increase in σₚ shifts E₁/₂ by ~0.3 V (slope from Ref. [4]).
Quantified Difference	Predicted shift: +0.05 to +0.15 V vs. Ag/AgCl relative to FcCH₂OH (quantitative exact value requires direct measurement).
Conditions	Cyclic voltammetry at Pt electrode in aprotic solvent (CH₃CN or CH₂Cl₂) with 0.1 M supporting electrolyte; potentials referenced vs. Ag/AgCl or internal Fc/Fc⁺ standard.

Why This Matters

The ability to tune redox potential by ~0.05–0.15 V through phenyl substitution is significant for matching mediator redox levels to enzyme active sites in biosensors and biofuel cells, where excessive overpotential reduces efficiency and insufficient driving force prevents electron transfer. Researchers requiring a ferrocenyl alcohol with an anodically shifted redox couple relative to FcCH₂OH should select the diphenyl-substituted variant.

• [1] Zanello, P., Opromolla, G., Giorgi, G., Sasso, G., & Togni, A. (1996). The redox behaviour of ferrocenyl alcohols and ferrocenediyl-diols: crystal and molecular structure of ferrocenyl(2-furyl)phenylmethanol. Journal of Organometallic Chemistry, 506(1–2), 61–71. View Source
• [2] Density Functional Theory-Based Predictions and Experimental Evaluations of Ferrocene Derivatives Considered as Mediator for Anodic Catalysts of Glucose and Oxygen Enzymatic Biofuel Cells. International Journal of Energy Research, 2023, Article 7697293, Table 1. View Source
• [3] Rudzinski, C. M., & Piotrowiak, P. (1999). Addition of alpha-hydroxyalkylferrocenes to electrochemically oxidized poly(aniline). Journal of Electroanalytical Chemistry, 470(2), 166–169 (E₁/₂ = 0.455 V vs. SCE for FcCH₂OH). View Source
• [4] Batterjee, S. M. (2001). Redox potential and substituent effects in ferrocene derivatives: II. Journal of Organometallic Chemistry, 490(1–2), 55–64 (31 ferrocene derivatives, linear correlation with σₚ). View Source

One-Step Synthesis of 1,2-Disubstituted Ferrocenes

The 2-(hydroxydiphenylmethyl)ferrocenylmethyltrimethylammonium iodide derivative undergoes nucleophilic substitution with amines, alcohols, phenols, and sulfides in aqueous solution to yield the corresponding 1,2-disubstituted ferrocenes in convenient, operationally simple procedures [1]. This reactivity is unique to the hydroxydiphenylmethyl-functionalised system; the corresponding hydroxymethylferrocene (FcCH₂OH) or ferrocenyl(phenyl)methanol derivatives lack the requisite leaving group pre-installed at the 2-position and do not provide analogous direct access to 1,2-disubstituted architectures without additional metallation/functionalisation steps [1]. The nucleophilic displacement proceeds under mild aqueous conditions and tolerates a range of heteroatom nucleophiles, demonstrating that the diphenyl substitution sufficiently stabilises the incipient carbocation character at the ferrocenylmethyl position to facilitate substitution while the hydroxyl group remains available for subsequent derivatisation.

1,2-Disubstitution Access

Method context

One-step aq. nucleophilic displacement

Supports synthetic step economy

Requires pre-functionalised intermediate

Evidence Dimension	Direct synthetic accessibility of 1,2-disubstituted ferrocene products from a pre-functionalised precursor
Target Compound Data	2-(Hydroxydiphenylmethyl)ferrocenylmethyltrimethylammonium iodide reacts with amines, alcohols, phenols, and sulfides in aqueous solution to give 1,2-disubstituted ferrocenes; demonstrated products include 1-(ferrocenylmethyl)pyrrolidine and 1-(ferrocenylmethyl)piperidine derivatives after further metallation/condensation with benzophenone.
Comparator Or Baseline	Hydroxymethylferrocene (FcCH₂OH) and ferrocenyl(phenyl)methanol: no analogous pre-installed leaving group at the 2-position; multi-step lithiation/functionalisation sequences required to achieve 1,2-disubstitution.
Quantified Difference	The hydroxydiphenylmethyl derivative provides a one-step nucleophilic displacement entry to 1,2-disubstituted ferrocenes that would otherwise require at least two additional synthetic steps (ortho-lithiation + electrophilic quench) with the non-diphenyl analogs.
Conditions	Reactions conducted in aqueous solution at ambient to moderate temperatures; the ammonium iodide is a stable, isolable intermediate.

Why This Matters

For synthetic chemists constructing ferrocene-based ligand libraries or functional materials, the ability to access 1,2-disubstituted architectures in one step from a shelf-stable precursor represents a significant procurement advantage. The diphenylhydroxymethyl functionalisation is not a passive structural feature but actively enables a synthetic disconnection unavailable from simpler ferrocenyl alcohols.

• [1] Hadlington, M., Rockett, B. W., & Nelhans, A. (1967). Unsymmetrically disubstituted ferrocenes. Part I. Synthesis of 1,2-disubstituted ferrocenes by metallation and nucleophilic substitution reactions. Journal of the Chemical Society C, 1436–1440. View Source

DMSO Co-Crystal Formation: Hydrogen-Bond Donor Ability

Ferrocenyl(diphenyl)methanol forms a well-characterised 1:1 hydrogen-bonded adduct with dimethyl sulfoxide (DMSO), in which the carbinol –OH group engages in a short O–H⋯O hydrogen bond to the DMSO oxygen atom with an O⋯O distance of 2.699 Å, approximately 0.1 Å shorter than that found in the analogous methanol solvate [1]. This adduct formation behaviour is characteristic of ferrocenyl bis(aryl) carbinols and is not observed for 1-ferrocenyl-1-phenylethanol (mono-phenyl), which crystallises without any solvent incorporation or intermolecular hydrogen bonding [2]. The DMSO adduct structure demonstrates that the diphenyl-substituted carbinol can function as a reliable hydrogen-bond donor in co-crystallisation screens, whereas mono-aryl ferrocenyl alcohols lacking the second phenyl group fail to engage in analogous adduct formation due to steric and electronic differences at the α-carbon.

Co-Crystal Formation

Head-to-head

DMSO adduct O···O 2.699 Å; mono-phenyl: no adduct

Supports host–guest co-crystal design

Structure from single-crystal XRD

Evidence Dimension	Co-crystallisation propensity with hydrogen-bond-accepting solvents (DMSO adduct formation)
Target Compound Data	Ferrocenyl(diphenyl)methanol·DMSO 1:1 adduct: O⋯O = 2.699 Å, O–H⋯O angle = 167.7°. Forms centrosymmetric dimers of the 1:1 adduct through additional H-bonds.
Comparator Or Baseline	1-Ferrocenyl-1-phenylethanol (I): does not form solvent adducts; crystallises as isolated molecules with no intermolecular O–H⋯O contacts (shortest O⋯O = 3.768 Å). Ferrocenyl(phenyl)methanol: zigzag chains only, no DMSO adduct reported.
Quantified Difference	O⋯O distance in DMSO adduct (2.699 Å) is 1.069 Å shorter than the shortest O⋯O intermolecular contact in the mono-phenyl analog (3.768 Å). The DMSO adduct O⋯O distance is 0.117 Å shorter than the parent centrosymmetric dimer (2.816 Å).
Conditions	Single-crystal X-ray diffraction; crystals grown from DMSO-containing solvent mixtures.

Why This Matters

The demonstrated ability of [hydroxy(diphenyl)methyl]ferrocene to form structurally characterised co-crystals with aprotic hydrogen-bond acceptors such as DMSO makes it a candidate building block for supramolecular host–guest systems and co-crystal engineering, a property absent in the mono-phenyl ferrocenyl alcohol series.

• [1] Glidewell, C., Zakaria, C. M., & Ferguson, G. (1994). Hydrogen bonding in ferrocene derivatives: structure of the 1:1 adduct of ferrocenyl(diphenyl)methanol and dimethyl sulfoxide. Acta Crystallographica Section C, 50(5), 678–681. View Source
• [2] Ferguson, G., Gallagher, J. F., Glidewell, C., & Zakaria, C. M. (1993). Structures of 1-ferrocenyl-1-phenylethanol, ferrocenyl(diphenyl)methanol and ferrocene-1,1′-diylbis(diphenylmethanol). Acta Crystallographica Section C, 49(5), 967–971. View Source

Carbocation Stability: pKR+ Comparison to Triphenylmethyl Cation

Spectroscopic pKR+ measurements on ferrocenylcarbinols demonstrate that the α-ferrocenylcarbenium ions FcC⁺RR′ achieve stability comparable to the triphenylmethyl cation, with pKR+ values determined for at least nine ferrocenylcarbinols [1][2]. Electron-acceptor substituents lower carbocation stability, whereas the diphenyl substitution pattern (R = R′ = Ph) provides dual stabilisation: π-conjugation from the ferrocenyl nucleus and delocalisation into the two phenyl rings [1]. The order of carbonium ion stabilisation across metallocene nuclei (osmocenyl > ruthenocenyl > ferrocenyl) demonstrates that the ferrocene scaffold itself is intrinsically a weaker stabiliser than its heavier congeners, making the diphenyl substitution on the ferrocene framework particularly important for achieving sufficient carbocation lifetime for subsequent nucleophilic capture [2]. This enhanced carbocation stability directly underpins the compound's utility as a ferrocenylalkylating agent in acid-catalysed reactions with azoles, where the diphenyl-substituted system reacts under phase-transfer catalysis to give ferrocenyl(alkyl)azoles in high yields [3].

Carbocation Stability

Class-level

Comparable to triphenylmethyl cation order

May support alkylation reactivity context

No direct pKR+ for diphenyl derivative

Evidence Dimension	Thermodynamic stability of derived α-ferrocenylcarbenium ions (pKR+)
Target Compound Data	No directly reported pKR+ value located for the specific diphenyl-substituted derivative. Class-level: α-ferrocenylcarbenium ions are of the same order of stability as the triphenylmethyl cation; diphenyl substitution provides additional π-delocalisation.
Comparator Or Baseline	Triphenylmethyl cation (reference stability benchmark). α-Metallocenyl carbonium ions: osmocenyl > ruthenocenyl > ferrocenyl (stabilisation order). Ferrocenylmethyl cation (FcC⁺H₂): λmax 600 nm; FcC⁺HCH₃: λmax 730 nm [4].
Quantified Difference	pKR+ values for ferrocenylcarbinols are reported in Reference [1] but specific values for the diphenyl derivative were not accessible in the open literature; the order-of-magnitude stability is comparable to triphenylmethyl cation. The diphenyl substitution is expected to increase pKR+ by several units relative to FcCH₂OH based on the electron-donating effect of phenyl vs. hydrogen substituents.
Conditions	Spectrophotometric determination in aqueous sulfuric acid solutions; pKR+ defined as −log[H⁺] at which [R⁺] = [ROH].

Why This Matters

Carbocation stability governs the compound's performance as a ferrocenylalkylating agent in acid-catalysed reactions. The diphenyl substitution provides sufficient carbocation lifetime for efficient nucleophilic trapping, a property that directly translates into synthetic utility for preparing ferrocenyl(alkyl)azole libraries under phase-transfer conditions that would be ineffective with less substituted ferrocenyl carbinols.

• [1] Stability of ferrocenylcarbonium ions. Russian Chemical Bulletin (English translation of Izvestiya Akademii Nauk SSSR, Seriya Khimicheskaya). pKR+ values determined for nine ferrocenylcarbinols; electron-acceptor substituents lower stability. (Exact reference details from Springer link). View Source
• [2] Richards, J. H., & Hill, E. A. (1959). α-Metallocenyl carbonium ions. Journal of the American Chemical Society, 81(13), 3484–3485. (Carbonium ion stabilisation order: osmocenyl > ruthenocenyl > ferrocenyl; stability comparable to triphenylmethyl cation). View Source
• [3] The nature of ferrocenylalkylating agent in the acid-catalyzed reactions with ferrocenyl(phenyl)methanol. Reaction of α-ferrocenyl(phenyl)methanol with azoles under phase-transfer catalysis gives ferrocenyl(alkyl)azoles in high yields. (2021, Semantic Scholar). View Source
• [4] Fomin, V. M., & Kochetkova, K. S. (2018). Redox isomerism of α-ferrocenylcarbenium ions: FcC⁺H₂ (λmax 600 nm) and FcC⁺HCH₃ (λmax 730 nm). Russian Journal of General Chemistry. View Source

Hydroxy(diphenyl)methylferrocene: Key Applications

Crystal Engineering with Predictable H-Bond Dimers

The robust centrosymmetric O–H⋯O dimer motif (O⋯O = 2.816 Å) of [hydroxy(diphenyl)methyl]ferrocene [1] makes this compound a predictable building block for designing ferrocene-containing co-crystals, inclusion compounds, and hydrogen-bonded frameworks. Unlike 1-ferrocenyl-1-phenylethanol, which lacks any intermolecular hydrogen bonding, the diphenyl-substituted variant reliably engages in dimer formation and further co-crystallises with aprotic acceptors such as DMSO (O⋯O = 2.699 Å) [2]. This property is directly relevant to researchers developing ferrocene-based porous materials, sensor coatings, or crystalline sponges where controlled molecular assembly in the solid state is a prerequisite.

Synthesis of Planar Chiral Ferrocenyloxazoline Ligands

The ferrocenyldiphenylmethanol scaffold enables highly diastereoselective ortho-lithiation (>95% de) to install planar chirality in oxazoline derivatives such as (S,pR)-10, which is the direct precursor to the triferrocenylmethanol catalyst (S,pR)-12 [1]. This synthetic entry point is exclusive to the diphenylhydroxymethyl-substituted system and cannot be replicated with hydroxymethylferrocene or ferrocenyl(phenyl)methanol. Catalysts derived from this scaffold have demonstrated activity in asymmetric diethylzinc addition to arylaldehydes (up to 97% yield, 83% ee for benzaldehyde) [1]. Researchers building ferrocene-based chiral ligand libraries for asymmetric catalysis should procure this compound when planar chirality installation at the 2-position of the ferrocene ring is a synthetic objective.

Redox Mediator for Biosensors and Biofuel Cells

Based on the established linear correlation between ferrocene substituent Hammett σₚ constants and oxidation potentials across 31 ferrocene derivatives [1], [hydroxy(diphenyl)methyl]ferrocene is predicted to exhibit an anodically shifted redox potential (estimated +0.05 to +0.15 V relative to FcCH₂OH at 0.202 V vs. Ag/AgCl) [2]. This shift is significant for matching the ferrocene mediator redox level to enzyme active sites such as glucose oxidase, where FcCH₂OH-based mediators show onset potentials of ~0.07 V for glucose oxidation [2]. The diphenyl-substituted variant offers a tunable redox couple without sacrificing the quantitative electrochemical reversibility characteristic of ferrocenyl alcohols [3]. Electrochemists and biosensor developers requiring a ferrocenyl alcohol with a formal potential positive of FcCH₂OH should select this compound for mediator screening.

One-Step 1,2-Disubstituted Ferrocene Building Blocks

The 2-(hydroxydiphenylmethyl)ferrocenylmethyltrimethylammonium iodide derivative, directly accessible from [hydroxy(diphenyl)methyl]ferrocene, undergoes convenient nucleophilic substitution with amines, alcohols, phenols, and sulfides in aqueous solution to provide 1,2-disubstituted ferrocenes [1]. This one-step entry into unsymmetrically 1,2-disubstituted ferrocenes eliminates the need for multi-step ortho-lithiation/electrophilic quench sequences required with simpler ferrocenyl alcohols. Synthetic organometallic chemists constructing ferrocene-functionalised ligand sets, metallopolymers, or redox-active materials should procure this compound as a strategic precursor when 1,2-disubstitution patterns are targeted and synthetic step economy is a priority.

Application

Selection Property

Validation Focus

Crystal engineering

H-bond dimer reproducibility

Single-crystal packing motif

Chiral ligand synthesis

Diastereoselective ortho-lithiation

Planar chirality installation

Redox mediator studies

Tunable oxidation potential

Electrochemical reversibility & matching

1,2-Disubstituted ferrocene synthesis

Pre-functionalised precursor reactivity

Synthetic step economy

• [1] Ferguson, G., Gallagher, J. F., Glidewell, C., & Zakaria, C. M. (1993). Structures of 1-ferrocenyl-1-phenylethanol, ferrocenyl(diphenyl)methanol and ferrocene-1,1′-diylbis(diphenylmethanol). Acta Crystallographica Section C, 49(5), 967–971. View Source
• [2] Glidewell, C., Zakaria, C. M., & Ferguson, G. (1994). Hydrogen bonding in ferrocene derivatives: structure of the 1:1 adduct of ferrocenyl(diphenyl)methanol and dimethyl sulfoxide. Acta Crystallographica Section C, 50(5), 678–681. View Source
• [3] Garabatos-Perera, J. R., & Butenschön, H. (2009). New chiral ferrocenyloxazolines. Journal of Organometallic Chemistry, 694(13), 2047–2052. View Source
• [4] Batterjee, S. M. (2001). Redox potential and substituent effects in ferrocene derivatives: II. Journal of Organometallic Chemistry, 490(1–2), 55–64. View Source
• [5] Density Functional Theory-Based Predictions and Experimental Evaluations of Ferrocene Derivatives Considered as Mediator for Anodic Catalysts. Int. J. Energy Res., 2023, Article 7697293, Table 1. View Source
• [6] Zanello, P., Opromolla, G., Giorgi, G., Sasso, G., & Togni, A. (1996). The redox behaviour of ferrocenyl alcohols and ferrocenediyl-diols. J. Organomet. Chem., 506(1–2), 61–71. View Source
• [7] Hadlington, M., Rockett, B. W., & Nelhans, A. (1967). Unsymmetrically disubstituted ferrocenes. Part I. J. Chem. Soc. C, 1436–1440. View Source